Cas no 2172053-18-6 (2-(2-methylpropyl)azetidine hydrochloride)

• Product Name: 2-(2-methylpropyl)azetidine hydrochloride
• CAS No: 2172053-18-6
• MF: C₇H₁₆ClN
• MW: 149.661641120911
• CID: 6422973
• PubChem ID: 132398672
• Update Time: 2025-06-30

2-(2-methylpropyl)azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylpropyl)azetidine hydrochloride
• 2-(2-methylpropyl)azetidine;hydrochloride
• 2172053-18-6
• EN300-1478699
• 2-Isobutylazetidine hydrochloride
• starbld0030332

• Inchi： 1S/C7H15N.ClH/c1-6(2)5-7-3-4-8-7;/h6-8H,3-5H2,1-2H3;1H
• InChI Key： MEMHTEVKCPZYBY-UHFFFAOYSA-N
• SMILES： Cl.N1CCC1CC(C)C

Computed Properties

• Exact Mass: 149.0971272g/mol
• Monoisotopic Mass: 149.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 68.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 2-(2-methylpropyl)azetidine hydrochloride

2-(2-Methylpropyl)Azetidine Hydrochloride: A Comprehensive Overview

The compound 2-(2-Methylpropyl)Azetidine Hydrochloride (CAS No: 2172053-18-6) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The presence of the hydrochloride group indicates that it is a salt formed by the reaction of the azetidine base with hydrochloric acid. The methylpropyl substituent adds complexity to the molecule, influencing its physical and chemical properties.

Recent studies have highlighted the importance of azetidines in drug discovery and development. The azetidine ring is known for its unique electronic and steric properties, making it a valuable component in medicinal chemistry. Researchers have explored the synthesis of various azetidine derivatives, including 2-(2-Methylpropyl)Azetidine Hydrochloride, to investigate their pharmacological activities. These studies have revealed promising results in areas such as anti-inflammatory, analgesic, and antimicrobial activities.

The synthesis of 2-(2-Methylpropyl)Azetidine Hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding azetidine base. One common method involves the ring-closing reaction of an amino alcohol derivative, followed by protonation to form the hydrochloride salt. The methylpropyl group is introduced through alkylation or substitution reactions, depending on the specific synthetic pathway chosen.

One of the most intriguing aspects of this compound is its ability to act as a chiral auxiliary in asymmetric synthesis. The chirality introduced by the methylpropyl group enables the formation of enantiomerically enriched products, which are highly desirable in pharmaceutical applications. Recent advancements in asymmetric catalysis have further enhanced the efficiency and selectivity of these reactions, making 2-(2-Methylpropyl)Azetidine Hydrochloride an invaluable tool in modern organic synthesis.

In addition to its role in drug discovery, this compound has found applications in materials science. The azetidine ring contributes to the formation of stable macrocyclic structures, which are being explored for their potential use in molecular recognition and sensing technologies. Researchers have also investigated the use of azetidine derivatives as building blocks for supramolecular assemblies, leveraging their unique geometric and electronic properties.

The pharmacokinetic profile of 2-(2-Methylpropyl)Azetidine Hydrochloride has been extensively studied to evaluate its suitability as a drug candidate. Studies indicate that this compound exhibits favorable absorption and distribution characteristics, making it a promising candidate for oral delivery systems. Furthermore, its metabolic stability has been assessed using in vitro and in vivo models, providing valuable insights into its potential toxicity and efficacy.

Recent breakthroughs in computational chemistry have enabled researchers to predict the bioavailability and pharmacokinetics of azetidine derivatives with unprecedented accuracy. Advanced molecular modeling techniques have been employed to optimize the structure of 2-(2-Methylpropyl)Azetidine Hydrochloride, enhancing its therapeutic potential while minimizing adverse effects.

In conclusion, 2-(2-Methylpropyl)Azetidine Hydrochloride (CAS No: 2172053-18-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic and computational methods, positions it as a key player in future scientific innovations. As research continues to uncover new possibilities for this compound, its role in advancing medicine and materials science is likely to expand significantly.